4-Amino-3-(trifluoromethoxy)phenol
Overview
Description
4-Amino-3-(trifluoromethoxy)phenol is a chemical compound with the molecular formula C7H6F3NO2. It has a molecular weight of 193.13 . The compound is a powder at room temperature .
Molecular Structure Analysis
The molecular structure of 4-Amino-3-(trifluoromethoxy)phenol consists of a phenol group (a benzene ring with a hydroxyl group) substituted with an amino group and a trifluoromethoxy group .Physical And Chemical Properties Analysis
4-Amino-3-(trifluoromethoxy)phenol is a powder at room temperature. .Scientific Research Applications
Medicinal Chemistry and Drug Development
The trifluoromethoxy group has gained attention in drug discovery due to its ability to enhance bioactivity, metabolic stability, and lipophilicity. Researchers have explored its incorporation into drug candidates to improve pharmacokinetics and optimize interactions with biological targets .
Agrochemicals and Crop Protection
Fluorinated organic compounds play a crucial role in the crop protection industry. The introduction of trifluoromethoxy moieties in agrochemicals can enhance their efficacy, bioavailability, and resistance to degradation. These compounds contribute to the development of more effective pesticides and herbicides .
Materials Science and Organic Electronics
The trifluoromethoxy group influences the electronic properties of materials. Researchers have investigated its impact on organic semiconductors, light-emitting diodes (LEDs), and photovoltaic devices. For instance, 4-(Trifluoromethoxy)aniline derivatives have been used in organic light-emitting materials, contributing to improved device performance .
Fluorinated Building Blocks and Synthetic Chemistry
4-(Trifluoromethoxy)aniline serves as a valuable building block for the synthesis of other fluorinated compounds. It participates in various reactions, including cross-coupling reactions, nucleophilic substitutions, and cyclizations. These synthetic pathways enable the preparation of diverse CF₃O-containing molecules .
Materials for Lithium-Ion Batteries
Researchers have explored the use of trifluoromethoxy-containing compounds in lithium-ion batteries. These materials exhibit improved electrochemical performance, stability, and capacity retention. The trifluoromethoxy group enhances the properties of electrode materials, contributing to more efficient energy storage systems .
Fluorine-Containing Polymers and Coatings
The incorporation of trifluoromethoxy units into polymer structures leads to unique properties, such as hydrophobicity, chemical resistance, and thermal stability. These polymers find applications in coatings, membranes, and specialty materials. Researchers continue to explore novel synthetic routes for CF₃O-containing polymers .
Safety And Hazards
The compound has been classified with the GHS07 pictogram and has the signal word “Warning”. Hazard statements include H302, H312, H315, H319, H332, and H335. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P363, P403+P233, P405, and P501 .
properties
IUPAC Name |
4-amino-3-(trifluoromethoxy)phenol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6F3NO2/c8-7(9,10)13-6-3-4(12)1-2-5(6)11/h1-3,12H,11H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AQLKYQSRRVETTR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1O)OC(F)(F)F)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6F3NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
193.12 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Amino-3-(trifluoromethoxy)phenol | |
CAS RN |
847872-12-2 |
Source
|
| Record name | 4-amino-3-(trifluoromethoxy)phenol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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